5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(4,6-dichloro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H5Cl3N2OS2/c13-5-3-6(14)10-8(4-5)20-12(16-10)17-11(18)7-1-2-9(15)19-7/h1-4H,(H,16,17,18)
• InChI Key: NWAQGFDYCANKLI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(=O)NC2=NC3=C(S2)C=C(C=C3Cl)Cl
• Molecular Formula: C12H5Cl3N2OS2
• Molecular Weight: 363.7 g/mol

Description

“5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide” is a small molecule organic compound. It is related to the thiazole ring, which is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Synthesis Analysis

The synthesis of benzothiazole derivatives, which this compound is a part of, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

Thiazoles, including this compound, are planar and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The synthesis of benzothiazole derivatives involves various chemical reactions, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• The compound has been investigated for its anti-inflammatory and analgesic effects. Nonsteroidal anti-inflammatory drugs (NSAIDs) primarily inhibit cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis. .

Ulcerogenic and Gastrointestinal Mucosal Protection

• Traditional NSAIDs, while effective, can cause gastrointestinal (GI) irritation, bleeding, and ulceration due to their inhibition of COX-1. However, some derivatives of this compound exhibit lower ulcerogenic and irritative effects on the GI mucosa compared to standard NSAIDs. .

Antioxidant and Lipid Peroxidation Inhibition

• Researchers have explored the compound’s antioxidant properties. By inhibiting lipid peroxidation, it may protect cells from oxidative damage. .

Anticancer Potential

• Benzothiazole derivatives, including this compound, have been studied for their potential anticancer activity. .

Antimicrobial Activity

• Some benzothiazole derivatives exhibit antimicrobial properties. Researchers have explored their effectiveness against bacteria, fungi, and other pathogens. .

Materials Science and Organic Electronics

• Benzothiazole-based compounds have applications in materials science and organic electronics. Their electronic properties make them suitable for use in organic semiconductors, light-emitting diodes (LEDs), and solar cells. .

Mechanism of Action

Target of Action

The primary targets of 5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide Similar compounds, such as benzothiazole derivatives, have been reported to target enzymes like cyclo-oxygenase (cox-1 and cox-2) which are involved in the biosynthesis of prostaglandins .

Mode of Action

The exact mode of action of 5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide Related benzothiazole derivatives have been shown to inhibit the activity of cyclo-oxygenase enzymes, thereby reducing the production of prostaglandins .

Biochemical Pathways

The biochemical pathways affected by 5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide Similar compounds have been reported to affect the cyclo-oxygenase pathway, which is involved in the biosynthesis of prostaglandins .

Result of Action

The molecular and cellular effects of 5-chloro-N-(4,6-dichlorobenzo[d]thiazol-2-yl)thiophene-2-carboxamide Related compounds have been reported to have anti-inflammatory and analgesic activities .

Future Directions

Thiazole derivatives, including this compound, have shown potential in various biological activities. Therefore, future research could focus on exploring these activities further and developing new compounds related to this scaffold.